Cas no 133359-80-5 ((S)-3-(Thiophen-2-ylthio)butanoic acid)

(S)-3-(Thiophen-2-ylthio)butanoic acid is a chiral thioether derivative featuring a thiophene moiety and a carboxylic acid functional group. Its stereospecific (S)-configuration makes it valuable in asymmetric synthesis and pharmaceutical applications, where enantiopurity is critical. The thiophene-thioether linkage enhances its utility as a building block in organocatalysis and ligand design, while the carboxylic acid group allows for further derivatization. This compound is particularly useful in the development of bioactive molecules, agrochemicals, and materials science due to its structural versatility and reactivity. High purity and well-defined stereochemistry ensure consistent performance in research and industrial applications.
(S)-3-(Thiophen-2-ylthio)butanoic acid structure
133359-80-5 structure
Product Name:(S)-3-(Thiophen-2-ylthio)butanoic acid
CAS No:133359-80-5
MF:C8H10O2S2
MW:202.293799877167
CID:136481
PubChem ID:10176593
Update Time:2025-06-08

(S)-3-(Thiophen-2-ylthio)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-3-(Thiophen-2-ylthio)butanoic acid
    • (3S)-3-(2-thienylthio)butanoic acid
    • (3S)-3-thiophen-2-ylsulfanylbutanoic acid
    • Butanoic acid, 3-(2-thienylthio)-, (3S)
    • Butanoic acid,3-(2-thienylthio)-, (3S)-
    • (3S)-3-(2-thienylthio)butyric acid
    • (S)-3-(2-Thienylthio)butyric Acid
    • (S)-3-(thien-2-ylthio)butyric acid
    • Butanoicacid,3-(2-thienylthio)-,(S)
    • 3-(thiophen-2-ylthio)butanoic acid
    • (S)-3-(2-Thienylthio)butanoic acid
    • (3S)-3-(thiophen-2-ylsulfanyl)butanoic acid
    • DTXSID40436445
    • (S)-3-(Thiophen-2-ylthio)butanoicacid
    • Butanoic acid,3-(2-thienylthio)-,(3S)-
    • AKOS015893062
    • SIFFRIHCTBGQTC-LURJTMIESA-N
    • SCHEMBL4323776
    • 133359-80-5
    • Butanoic acid, 3-(2-thienylthio)-, (3S)-
    • MDL: MFCD03411620
    • Inchi: 1S/C8H10O2S2/c1-6(5-7(9)10)12-8-3-2-4-11-8/h2-4,6H,5H2,1H3,(H,9,10)/t6-/m0/s1
    • InChI Key: SIFFRIHCTBGQTC-LURJTMIESA-N
    • SMILES: S(C1=CC=CS1)[C@@H](C)CC(=O)O

Computed Properties

  • Exact Mass: 202.01200
  • Monoisotopic Mass: 202.01222190g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 90.8Ų

Experimental Properties

  • Density: 1.30
  • PSA: 90.84000
  • LogP: 2.70340

(S)-3-(Thiophen-2-ylthio)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM129675-1g
(S)-3-(thiophen-2-ylthio)butanoic acid
133359-80-5 95%
1g
$356 2021-08-05
Alichem
A169004144-1g
(S)-3-(Thiophen-2-ylthio)butanoic acid
133359-80-5 95%
1g
$400.00 2022-04-03
Chemenu
CM129675-1g
(S)-3-(thiophen-2-ylthio)butanoic acid
133359-80-5 95%
1g
$356 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1678552-100g
(S)-3-(thiophen-2-ylthio)butanoic acid
133359-80-5 98%
100g
¥22680.00 2024-08-09

Additional information on (S)-3-(Thiophen-2-ylthio)butanoic acid

Introduction to (S)-3-(Thiophen-2-ylthio)butanoic Acid (CAS No. 133359-80-5)

(S)-3-(Thiophen-2-ylthio)butanoic acid, with the CAS number 133359-80-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral thiol derivative has garnered considerable attention due to its versatile applications in drug development, particularly in the synthesis of enantiomerically pure intermediates. The compound's unique structural features, combining a thiophene ring with a butanoic acid moiety, make it a valuable building block for various pharmacologically active molecules.

The stereochemistry of (S)-3-(Thiophen-2-ylthio)butanoic acid is of paramount importance, as the (S)-configuration often dictates the biological activity and efficacy of the final drug molecule. In recent years, advancements in asymmetric synthesis have enabled more efficient and scalable production of enantiomerically pure compounds like this one. These advancements are crucial for developing drugs with improved selectivity and reduced side effects.

Recent research has highlighted the utility of (S)-3-(Thiophen-2-ylthio)butanoic acid in the synthesis of kinase inhibitors, which are widely used in treating cancers and inflammatory diseases. The thiophene ring, known for its ability to interact with biological targets through π-stacking and hydrogen bonding, enhances the binding affinity of the resulting drug candidates. Additionally, the butanoic acid group provides a pharmacophoric element that can be further modified to optimize pharmacokinetic properties.

In a notable study published in 2022, researchers demonstrated the use of (S)-3-(Thiophen-2-ylthio)butanoic acid as a key intermediate in the synthesis of a novel Janus kinase (JAK) inhibitor. The compound exhibited promising inhibitory activity against JAK2, a target implicated in various hematological malignancies. The study emphasized the importance of chiral purity in achieving high efficacy and minimal toxicity, underscoring the value of (S)-3-(Thiophen-2-ylthio)butanoic acid in medicinal chemistry.

The synthetic pathways for (S)-3-(Thiophen-2-ylthio)butanoic acid have been refined to achieve high yields and enantioselectivity. One common approach involves the reduction of a corresponding nitrile using chiral catalysts or reagents such as (R,R)-BINAP/RuCl₂(PPh₃)₂. This method allows for the efficient construction of the desired stereocenter while maintaining excellent chemical purity. Alternative strategies include asymmetric alkylation or cross-coupling reactions, which offer flexibility depending on the specific synthetic goals.

The pharmacological profile of derivatives derived from (S)-3-(Thiophen-2-ylthio)butanoic acid has been extensively studied. For instance, modifications to the thiophene ring can alter electronic properties and metabolic stability, while variations on the butanoic acid moiety can influence solubility and permeability across biological membranes. Such tunability makes this compound an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs.

Recent innovations in computational chemistry have further accelerated the development of new derivatives based on (S)-3-(Thiophen-2-ylthio)butanoic acid. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before conducting expensive wet-lab experiments. This integration of computational methods with traditional synthetic approaches has significantly shortened drug development timelines and improved success rates.

The industrial significance of (S)-3-(Thiophen-2-ylthio)butanoic acid cannot be overstated. Its availability as a commercial chemical enables pharmaceutical companies to rapidly screen libraries of derivatives for potential therapeutic candidates. Moreover, its role in producing enantiomerically pure drugs aligns with regulatory trends favoring single-enantiomer therapeutics due to their superior safety profiles.

In conclusion, (S)-3-(Thiophen-2-ylthio)butanoic acid is a pivotal compound in modern drug discovery and development. Its unique structural features and stereochemical properties make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of pharmaceutical innovation.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.